Cas no 440330-32-5 (N-(3-methylbutyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide)

• Product Name: N-(3-methylbutyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide
• CAS No: 440330-32-5
• MF: C₂₀H₂₂N₄O₂
• MW: 350.414284229279
• CID: 5342071
• Update Time: 2025-06-03

N-(3-methylbutyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylbutyl)-4-[(4-oxo-1,2,3-benzotriazin-3-yl)methyl]benzamide
• Benzamide, N-(3-methylbutyl)-4-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl]-
• N-(3-methylbutyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide

• Inchi： 1S/C20H22N4O2/c1-14(2)11-12-21-19(25)16-9-7-15(8-10-16)13-24-20(26)17-5-3-4-6-18(17)22-23-24/h3-10,14H,11-13H2,1-2H3,(H,21,25)
• InChI Key： PXFGZBISXMMVHW-UHFFFAOYSA-N
• SMILES： C(NCCC(C)C)(=O)C1=CC=C(CN2C(=O)C3=CC=CC=C3N=N2)C=C1

Additional information on N-(3-methylbutyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide

N-(3-methylbutyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide: A Comprehensive Overview

The compound with CAS No. 440330-32-5, known as N-(3-methylbutyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide, is a complex organic molecule that has garnered attention in the field of chemical research due to its unique structure and potential applications. This compound belongs to the class of benzamides and incorporates a benzotriazine ring system, which is a derivative of benzene with three nitrogen atoms in a six-membered ring. The presence of the 1,2,3-benzotriazine moiety introduces interesting electronic properties and reactivity, making this compound a subject of interest for both academic and industrial studies.

Benzotriazines are known for their versatility in organic synthesis and have been utilized in various applications, including agrochemicals, pharmaceuticals, and materials science. The benzamide group in this compound further enhances its reactivity and functionalization potential. Recent studies have explored the use of benzotriazine derivatives as intermediates in the synthesis of bioactive compounds, such as kinase inhibitors and anti-inflammatory agents. The N-(3-methylbutyl) substituent adds bulk to the molecule, potentially influencing its pharmacokinetic properties and stability.

One of the most significant aspects of this compound is its structural complexity. The 1,2,3-benzotriazin-4-one core is a highly reactive site due to the electron-deficient nature of the triazine ring. This makes it an attractive substrate for various nucleophilic substitutions and additions. Researchers have recently investigated the use of such compounds in click chemistry reactions, where they serve as scaffolds for constructing larger molecules with specific functionalities.

Moreover, the methylbenzamide group attached to the triazine ring introduces additional complexity to the molecule. This group can participate in hydrogen bonding interactions, which are crucial for molecular recognition and binding in biological systems. Recent advancements in computational chemistry have allowed researchers to model these interactions with high precision, providing insights into the potential bioactivity of this compound.

The synthesis of N-(3-methylbutyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide involves multi-step organic reactions that require careful optimization. Key steps include the formation of the benzotriazine ring through cyclization reactions and subsequent functionalization to introduce the desired substituents. Modern synthetic methodologies have enabled chemists to achieve higher yields and purities for such complex molecules.

In terms of applications, this compound has shown promise in several areas. In agrochemistry, derivatives of benzotriazines are being explored as herbicides due to their ability to inhibit specific enzymatic pathways in plants. Additionally, preliminary studies suggest that this compound may exhibit anti-cancer activity by targeting key signaling pathways involved in tumor growth and metastasis.

From a toxicological perspective, understanding the safety profile of this compound is critical before it can be commercialized or used in therapeutic settings. Recent research has focused on evaluating its acute and chronic toxicity profiles using advanced in vitro and in vivo models. These studies aim to assess potential risks associated with exposure to this compound while identifying safe dosage levels for future applications.

In conclusion,N-(3-methylbutyl)-4-(4-oxo-3,4-dihydro-1,2,benzotriazinyl)methylbenzamide represents a fascinating example of how complex organic molecules can be designed and synthesized for specific purposes. With ongoing advancements in synthetic chemistry and computational modeling techniques,the potential for discovering novel applications for this compound continues to grow.The integration of cutting-edge research findings ensures that this molecule remains at the forefront of chemical innovation.